1'-(1H-indazole-7-carbonyl)-6,7-dimethylspiro[chroman-2,4'-piperidin]-4-one

• IUPAC Name: 1'-(1H-indazole-7-carbonyl)-6,7-dimethylspiro[3H-chromene-2,4'-piperidine]-4-one
• InChI: InChI=1S/C23H23N3O3/c1-14-10-18-19(27)12-23(29-20(18)11-15(14)2)6-8-26(9-7-23)22(28)17-5-3-4-16-13-24-25-21(16)17/h3-5,10-11,13H,6-9,12H2,1-2H3,(H,24,25)
• InChI Key: CHEUTPWOLURCHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC3(CCN(CC3)C(=O)C4=CC=CC5=C4NN=C5)CC2=O
• Molecular Formula: C23H23N3O3
• Molecular Weight: 389.4 g/mol

Description

“1’-(1H-indazole-7-carbonyl)-6,7-dimethylspiro[chroman-2,4’-piperidin]-4-one” is a complex organic compound. It contains an indazole group, which is a bicyclic compound consisting of a benzene ring fused to a pyrazole ring. Indazole usually exists in two tautomeric forms: 1H-indazole and 2H-indazole, with 1H-indazole being the more thermodynamically stable form.

Synthesis Analysis

The synthesis of indazole derivatives has been a subject of considerable interest due to their wide range of pharmacological activities. Various methods have been developed for the synthesis of indazole derivatives, including transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis via consecutive formation of C–N and N–N bonds. A specific synthesis method for “1’-(1H-indazole-7-carbonyl)-6,7-dimethylspiro[chroman-2,4’-piperidin]-4-one” was not found in the available literature.

Molecular Structure Analysis

The molecular structure of indazole consists of a bicyclic ring structure made up of a pyrazole ring and a benzene ring. The specific molecular structure of “1’-(1H-indazole-7-carbonyl)-6,7-dimethylspiro[chroman-2,4’-piperidin]-4-one” was not found in the available literature.

Scientific Research Applications

Synthesis and Antimicrobial Activities

A related compound, synthesized from the reaction of 4-piperidone benzoylhydrazones, showed significant antimicrobial activity against several strains of microbes. This suggests potential applications in antimicrobial research (Dalloul et al., 2017).

Docking Studies in Medicinal Chemistry

Piperazine-1-yl-1H-indazole derivatives, closely related to the compound , are crucial in medicinal chemistry. The synthesis of 1-(2-fluorophenyl)-3-(4-((pyridine-2-yl) methyl) piperazin-1-yl)-1H-indazole and subsequent docking studies highlight its importance in the field (Balaraju et al., 2019).

Synthesis and Theoretical Studies

The synthesis of 3-(Piperidin-4-yl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole and related compounds involved theoretical studies using DFT calculations, underscoring their importance in chemical research (Zhang et al., 2019).

Bioorganic and Medicinal Chemistry

Compounds like 3-(1-piperazinyl)-4,5-dihydro-1H-benzo[g]indazoles have been studied for their high affinity and selectivity in bioorganic and medicinal chemistry, particularly in relation to dopamine D4 receptors (Collins et al., 1998).

Synthesis and Biological Investigation

The synthesis of new indazole derivatives and their screening for antibacterial activity illustrates the compound's relevance in the development of new antibacterial agents (Dawane et al., 2009).